Cas no 380423-67-6 (Methyl 2-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380423-67-6
• Molecular Formula: C₂₄H₂₆N₂O₅
• Molecular Weight: 422.473646640778
• CID: 5447098
• PubChem ID: 2130655

Methyl 2-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Properties

Names and Identifiers

• 380423-67-6
• AKOS001024423
• EN300-26596882
• STK949938
• Z56819722
• methyl 2-{2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamido}benzoate
• methyl 2-({(2E)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enoyl}amino)benzoate
• methyl 2-[[(E)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)prop-2-enoyl]amino]benzoate
• Methyl 2-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• InChIKey： HPNUURJFJRSNND-UHFFFAOYSA-N
• Inchi： 1S/C24H26N2O5/c1-4-5-8-13-31-21-12-11-17(15-22(21)29-2)14-18(16-25)23(27)26-20-10-7-6-9-19(20)24(28)30-3/h6-7,9-12,14-15H,4-5,8,13H2,1-3H3,(H,26,27)
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OCCCCC)C(OC)=C1

Computed Properties

• Exact Mass: 422.18417193g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 11
• Monoisotopic Mass: 422.18417193g/mol
• Heavy Atom Count: 31
• Complexity: 668
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Boiling Point: 626.4±55.0 °C(Predicted)
• pka: 10.31±0.70(Predicted)
• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives